Cas no 2648957-58-6 (2-{1H,6H,7H,8H,9H-naphtho1,2-dimidazol-2-yl}ethan-1-amine dihydrochloride)

• Product Name: 2-{1H,6H,7H,8H,9H-naphtho1,2-dimidazol-2-yl}ethan-1-amine dihydrochloride
• CAS No: 2648957-58-6
• MF: C₁₃H₁₉Cl₂N₃
• MW: 288.216060876846
• MDL: MFCD34168376
• CID: 5643119
• PubChem ID: 155973707
• Update Time: 2025-09-27

2-{1H,6H,7H,8H,9H-naphtho1,2-dimidazol-2-yl}ethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-28226849
• 2-{1H,6H,7H,8H,9H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine dihydrochloride
• 2648957-58-6
• 2-(6,7,8,9-Tetrahydro-1H-naphtho[1,2-d]imidazol-2-yl)ethan-1-amine dihydrochloride
• 2-{1H,6H,7H,8H,9H-naphtho1,2-dimidazol-2-yl}ethan-1-amine dihydrochloride

• MDL： MFCD34168376
• Inchi： 1S/C13H17N3.2ClH/c14-8-7-12-15-11-6-5-9-3-1-2-4-10(9)13(11)16-12;;/h5-6H,1-4,7-8,14H2,(H,15,16);2*1H
• InChI Key： YVJLWQBITJQWFP-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(CCN)=NC2=C1C=CC1CCCCC=12

Computed Properties

• Exact Mass: 287.0956030g/mol
• Monoisotopic Mass: 287.0956030g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-{1H,6H,7H,8H,9H-naphtho1,2-dimidazol-2-yl}ethan-1-amine dihydrochloride

Compound CAS No 2648957-58-6: 2-{1H,6H,7H,8H,9H-Naphtho[1,2-d]Imidazol-2-yl}Ethan-1-Amine Dihydrochloride

The compound with CAS number 2648957-58-6, known as 2-{1H,6H,7H,8H,9H-naphtho[1,2-d]imidazol-2-yl}ethan-1-amine dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of naphthoimidazoles, which are heterocyclic aromatic compounds with unique electronic properties. The structure of this compound is characterized by a naphtho[1,2-d]imidazole ring system fused with an ethanamine moiety, making it a versatile building block for various applications.

The naphthoimidazole core of this compound is notable for its aromaticity and conjugation, which contribute to its stability and reactivity. The imidazole ring is a five-membered heterocycle containing two nitrogen atoms at positions 1 and 3. In this compound, the imidazole ring is fused with a naphthalene system at positions 1 and 2 of the imidazole ring (denoted as [1,2-d]). This fusion creates a larger aromatic system with extended conjugation, enhancing the compound's electronic properties.

The ethanamine group attached to the naphthoimidazole ring introduces additional functional groups that can participate in various chemical reactions. The amino group (-NH₂) is highly nucleophilic and can undergo reactions such as alkylation, acylation, or condensation reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules.

One of the most recent studies on this compound has focused on its potential applications in organic electronics. Researchers have explored its use as a building block for constructing novel materials for light-emitting diodes (LEDs) and photovoltaic devices. The extended conjugation of the naphthoimidazole system allows for efficient charge transport and emission properties, making it a promising candidate for these applications.

In addition to its electronic properties, this compound has also been investigated for its biological activity. Recent studies have shown that derivatives of this compound exhibit potential anti-cancer activity by targeting specific proteins involved in cell proliferation and apoptosis. The amino group plays a crucial role in these interactions by facilitating hydrogen bonding with biomolecules.

The synthesis of this compound typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of appropriate starting materials under acidic or basic conditions followed by cyclization to form the naphthoimidazole ring system.

From an analytical standpoint, this compound can be characterized using various spectroscopic techniques such as UV-vis spectroscopy to study its absorption properties or NMR spectroscopy to determine its molecular structure. Mass spectrometry is also used to confirm the molecular weight and structural integrity of the compound.

In terms of storage and handling, this compound should be kept in a cool, dry place away from direct sunlight to prevent degradation. Due to its sensitivity to moisture and light exposure, it is recommended to store it under inert atmosphere or in sealed containers.

Looking ahead, ongoing research continues to explore new applications for this compound in areas such as drug delivery systems and advanced materials science. Its unique combination of electronic properties and functional groups makes it an attractive candidate for developing innovative solutions across multiple disciplines.